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Compound of Interest

Compound Name: 2-Methyloctacosane

Cat. No.: B072815

Essential Safety and Handling Guide for 2-
Methyloctacosane

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides essential, immediate safety and
logistical information for the handling and disposal of 2-Methyloctacosane, a long-chain
branched alkane.

Chemical and Physical Properties

2-Methyloctacosane is a saturated hydrocarbon.[1] At room temperature, it exists as a
colorless, odorless solid.[1] It possesses low volatility and is very hydrophobic, meaning it is
practically insoluble in water but soluble in organic solvents.[1][2]
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Property Value Source
Molecular Formula C29H60 [3114]
Molecular Weight 408.79 g/mol [2]
Melting Point 43.7 °C (estimate) [3]
Boiling Point 413.9 °C at 760 mmHg [3]
Flash Point 158.8 °C [3]
Vapor Pressure 1.11E-06 mmHg at 25°C [3]
Density 0.805 g/cm? [3]

Hazard Identification and Personal Protective Equipment (PPE)

While specific toxicity data for 2-Methyloctacosane is limited, the primary hazards associated
with long-chain alkanes are generally low.[5] However, adherence to standard laboratory safety
protocols is crucial. The following personal protective equipment is recommended to minimize
exposure and ensure safety.

Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment  Standard

Tightly fitting safety goggles EN 166 (EU) or NIOSH (US)

Eye/Face Protection o i
with side-shields. approved.[5]

Impervious, flame-retardant ) )
) ] ) ) Appropriate for the tasks being
Skin Protection clothing or lab coat. Chemical-
] o performed.
resistant gloves (e.g., nitrile).

Generally not required under
normal use with adequate
. _ ventilation. If dust or aerosols
Respiratory Protection ] NIOSH approved.[5]
are generated, or if exposure
limits are exceeded, a full-face

respirator is recommended.
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Operational Plan: Handling and Storage

Handling:

Handle in a well-ventilated area to avoid the formation of dust.[6]

Avoid contact with skin and eyes.[6]

Take precautionary measures against static discharge.[7]

Use non-sparking tools.[6]

Wash hands thoroughly after handling.

Storage:

e Store in a cool, dry, and well-ventilated place.[7]

o Keep containers tightly closed when not in use.[7]
o Store away from strong oxidizing agents.[8]

First-Aid Measures

Exposure Route First-Aid Procedure

Move the individual to fresh air. If breathing is

Inhalation - .

difficult, provide oxygen.

Remove contaminated clothing immediately.
Skin Contact Wash the affected area with soap and plenty of

water.

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

) Do NOT induce vomiting. Rinse mouth with
Ingestion -
water and consult a physician.
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Disposal Plan

Dispose of 2-Methyloctacosane and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow the chemical to
enter drains.[6] Waste should be collected in suitable, closed containers for disposal.[6]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 2-Methyloctacosane
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Caption: Workflow for the safe handling of 2-Methyloctacosane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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